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Compound of Interest

Compound Name:
N-(azide-PEG3)-N'-(m-PEG4)-

Benzothiazole Cy5

Cat. No.: B15126032

Get Quote

This guide provides a comprehensive overview of N-(azide-PEG3)-N'-(m-PEG4)-
Benzothiazole Cy5, a versatile fluorescent probe and bioconjugation tool. Designed for

researchers, scientists, and professionals in drug development, this document delves into the

molecule's chemical structure, photophysical properties, and its applications in advanced

biological research, with a focus on click chemistry and its role as a PROTAC linker.

Core Molecular Attributes
Benzothiazole Cy5 Azide PEG3 is a complex molecule engineered for high performance in

bioanalytical and therapeutic applications. Its structure synergistically combines the properties

of a benzothiazole-modified cyanine dye, a reactive azide group, and polyethylene glycol

(PEG) linkers.

Chemical Identity and Physicochemical Properties
The precise chemical name for this compound is N-(azide-PEG3)-N'-(m-PEG4)-
Benzothiazole Cy5. A summary of its key quantitative data is presented below for easy

reference.
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Property Value Source(s)

Molecular Weight 772.4 g/mol [1]

Molecular Formula C39H54ClN5O7S [1]

CAS Number 2107273-88-9 [1][2]

Appearance Blue/dark blue solid [3]

Solubility Soluble in water, DMSO, DMF [4][5]

Storage -20°C, protect from light [4][5]

Unraveling the Chemical Architecture
The unique functionality of this molecule stems from its distinct chemical moieties, each

contributing to its overall performance. The molecular structure is represented by the SMILES

string: COCCOCCOCCOCC[N+]1=C(/C=C/C=C/C=C2N(CCOCCOCCOCCN=[N+]=

[N-])C3=C(C=CC=C3)C/2(C)C)SC4=CC=CC=C14.[Cl-][2].

Caption: Chemical structure of N-(azide-PEG3)-N'-(m-PEG4)-Benzothiazole Cy5.

Benzothiazole Moiety: This heterocyclic system is a key component of many fluorescent

dyes. Its presence in the cyanine structure can enhance the fluorescence quantum yield and

modulate the photophysical properties of the molecule. Benzothiazole derivatives are known

for their applications as fluorescent probes for various biological targets.

Cy5 (Cyanine5) Core: Cy5 is a bright, far-red fluorescent dye known for its high extinction

coefficient and good photostability.[6] Its fluorescence emission in the far-red region of the

spectrum is particularly advantageous for biological imaging, as it minimizes

autofluorescence from cells and tissues, leading to a high signal-to-noise ratio.[6]

Azide (N3) Group: This functional group is the reactive handle for "click chemistry," a set of

biocompatible and highly efficient chemical reactions. The azide group readily participates in

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne

cycloaddition (SPAAC), allowing for the covalent attachment of this fluorescent probe to

molecules containing a corresponding alkyne or strained alkyne.[2]
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PEG3 and m-PEG4 Linkers: The polyethylene glycol (PEG) chains serve multiple purposes.

They significantly increase the hydrophilicity and water solubility of the molecule, which is

crucial for its use in aqueous biological environments.[4][5] The PEG linkers also provide a

flexible spacer arm, which can be critical for reducing steric hindrance when labeling large

biomolecules and for optimizing the orientation of the molecule in applications such as

PROTACs.[7]

Photophysical Characteristics
The utility of a fluorescent probe is defined by its photophysical properties. While the precise

quantum yield for this specific, complex molecule is not readily available in the literature, we

can infer its performance from the characteristics of its core components.

Photophysical Property Typical Value Notes

Excitation Maximum (λex) ~649 nm
In the far-red region of the

spectrum.[4][5][8]

Emission Maximum (λem) ~667 nm
Provides a significant Stokes

shift.[4][5][8]

Molar Extinction Coefficient (ε) ~250,000 cm⁻¹M⁻¹

Characteristic of Cy5 dyes,

indicating high light-absorbing

efficiency.[8][9]

Fluorescence Quantum Yield

(Φ)
Variable

The fluorescence of

benzothiazole-cyanine dyes

can be highly sensitive to their

environment, with quantum

yields reported to increase

significantly upon binding to

biomolecules. For free Cy5 in

aqueous solution, the quantum

yield can be around 0.27.

The benzothiazole component can contribute to a "light-up" effect, where the fluorescence

quantum yield is enhanced upon binding to a target molecule, reducing background

fluorescence from unbound probes.[6]
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Key Applications in Research and Development
The unique combination of a bright, far-red fluorophore and a versatile click chemistry handle

makes Benzothiazole Cy5 Azide PEG3 a powerful tool in several areas of life science research.

Bioconjugation via Click Chemistry
The primary application of this molecule is the fluorescent labeling of biomolecules through

click chemistry. This method offers high specificity and efficiency under mild, biocompatible

conditions.

Click Chemistry Reaction

Benzothiazole Cy5 Azide PEG3

Cu(I) Catalyst
(for CuAAC)

Alkyne-modified
Biomolecule

(e.g., Protein, Oligonucleotide)
Fluorescently Labeled

Biomolecule
Forms Triazole Linkage

Click to download full resolution via product page

Caption: Workflow for labeling a biomolecule using Benzothiazole Cy5 Azide PEG3 via click

chemistry.

This labeling strategy is applicable to a wide range of biomolecules that can be modified to

contain an alkyne group, including:

Proteins: Site-specific labeling of proteins allows for precise tracking and quantification in

complex biological systems.

Nucleic Acids: Oligonucleotides and DNA can be fluorescently tagged for use in applications

such as fluorescence in situ hybridization (FISH) and as probes in molecular diagnostics.

Glycans and Lipids: Metabolic labeling strategies can incorporate alkyne-modified sugars or

fatty acids into cellular structures, which can then be visualized with this fluorescent azide
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probe.

Component of PROTACs
Benzothiazole Cy5 Azide PEG3 is also designed for use as a linker in Proteolysis Targeting

Chimeras (PROTACs).[2] PROTACs are heterobifunctional molecules that recruit a target

protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of

the target protein by the proteasome.

In this context, the azide group of Benzothiazole Cy5 Azide PEG3 can be "clicked" to an

alkyne-modified ligand for either the target protein or the E3 ligase, incorporating the

fluorescent Cy5 dye and the flexible PEG linkers into the final PROTAC structure. The

fluorescent tag enables researchers to study the cellular uptake, distribution, and mechanism

of action of the PROTAC. The PEG linkers are crucial for optimizing the distance and

orientation between the two ligands to facilitate the formation of a stable ternary complex

(Target Protein-PROTAC-E3 Ligase).[7]

Experimental Protocol: Protein Labeling via CuAAC
This section provides a detailed, step-by-step methodology for labeling an alkyne-modified

protein with Benzothiazole Cy5 Azide PEG3 using copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC). This protocol is a starting point and may require optimization for

specific proteins and experimental conditions.

Materials and Reagents
Alkyne-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

Benzothiazole Cy5 Azide PEG3

Dimethyl sulfoxide (DMSO)

Copper(II) sulfate (CuSO4) stock solution (e.g., 50 mM in water)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or a similar copper-chelating ligand stock

solution (e.g., 100 mM in water)

Sodium ascorbate stock solution (e.g., 200 mM in water, freshly prepared)
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Desalting column or dialysis cassette for purification

Step-by-Step Procedure
Preparation of Reagents:

Dissolve Benzothiazole Cy5 Azide PEG3 in DMSO to prepare a 10 mM stock solution.

Freshly prepare the sodium ascorbate solution.

Reaction Setup:

In a microcentrifuge tube, add the alkyne-modified protein to a final concentration of 1-5

mg/mL.

Add the Benzothiazole Cy5 Azide PEG3 stock solution to the protein solution. A 5- to 20-

fold molar excess of the dye over the protein is a good starting point for optimization.

Add the copper-chelating ligand (e.g., THPTA) to a final concentration of 1-2 mM.

Add the CuSO4 stock solution to a final concentration of 0.5-1 mM.

Gently mix the solution.

Initiation of the Click Reaction:

Add the freshly prepared sodium ascorbate solution to a final concentration of 5-10 mM to

initiate the reaction.

Gently mix the reaction mixture and protect it from light.

Incubation:

Incubate the reaction at room temperature for 1-2 hours. The reaction time may be

optimized.

Purification:
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Remove the unreacted dye and other small molecules by passing the reaction mixture

through a desalting column or by dialysis against a suitable buffer.

Characterization:

Confirm the labeling efficiency by measuring the absorbance of the protein (at 280 nm)

and the Cy5 dye (at ~650 nm). The degree of labeling can be calculated using the

respective extinction coefficients.

Further analysis can be performed using SDS-PAGE with in-gel fluorescence scanning to

visualize the labeled protein.

Conclusion
N-(azide-PEG3)-N'-(m-PEG4)-Benzothiazole Cy5 is a highly valuable tool for researchers in

the fields of chemical biology, drug discovery, and diagnostics. Its well-designed chemical

structure provides a bright and photostable far-red fluorescent signal, excellent aqueous

solubility, and a versatile reactive handle for bioconjugation via click chemistry. Whether used

for the precise labeling of biomolecules or as a fluorescent component in the development of

novel therapeutics like PROTACs, this molecule offers a robust and reliable solution for a wide

range of advanced applications.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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